molecular formula C14H17N5O2 B4794844 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide

Cat. No. B4794844
M. Wt: 287.32 g/mol
InChI Key: ZMAMHZPJKCRYGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide, also known as PTBA, is a chemical compound that is widely used in scientific research. This compound has gained attention due to its unique properties and potential applications in various fields of research.

Scientific Research Applications

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has been extensively used in scientific research due to its unique properties. It has been shown to inhibit the activity of the enzyme AMP-activated protein kinase (AMPK), which is involved in regulating cellular energy homeostasis. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. Additionally, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has been used in the development of new drugs for the treatment of metabolic disorders such as diabetes and obesity.

Mechanism of Action

The mechanism of action of 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide involves the inhibition of AMPK activity. AMPK is a key regulator of cellular energy homeostasis, and its activity is regulated by various factors such as AMP, ATP, and glucose levels. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide inhibits AMPK activity by binding to the alpha subunit of the enzyme, which prevents its activation by phosphorylation.
Biochemical and Physiological Effects:
4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has also been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide is also stable and can be stored for long periods without losing its activity. However, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. Additionally, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has limited selectivity for AMPK, which can lead to off-target effects.

Future Directions

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has several potential applications in various fields of research. One future direction is the development of more selective and potent inhibitors of AMPK. Another direction is the development of 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide derivatives with improved solubility and bioavailability. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide can also be used in combination with other drugs to enhance their efficacy in the treatment of various diseases. Additionally, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide can be used in the development of new diagnostic tools for the detection of AMPK activity in cells and tissues.
Conclusion:
In conclusion, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained attention due to its unique properties and potential applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has the potential to be used in the development of new drugs for the treatment of various diseases and in the development of new diagnostic tools for the detection of AMPK activity in cells and tissues.

properties

IUPAC Name

4-(pentanoylamino)-N-(1,2,4-triazol-4-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N5O2/c1-2-3-4-13(20)17-12-7-5-11(6-8-12)14(21)18-19-9-15-16-10-19/h5-10H,2-4H2,1H3,(H,17,20)(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZMAMHZPJKCRYGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(=O)NC1=CC=C(C=C1)C(=O)NN2C=NN=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(pentanoylamino)-N-(4H-1,2,4-triazol-4-yl)benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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